Cas no 62459-14-7 (4(1H)-Pyrimidinone, 2-(butylthio)-6-phenyl-)

• Product Name: 4(1H)-Pyrimidinone, 2-(butylthio)-6-phenyl-
• CAS No: 62459-14-7
• MF: C₁₄H₁₆N₂OS
• MW: 260.354641914368
• CID: 444008
• PubChem ID: 135500735
• Update Time: 2025-04-19

4(1H)-Pyrimidinone, 2-(butylthio)-6-phenyl- Chemical and Physical Properties

Names and Identifiers

• 4(1H)-Pyrimidinone, 2-(butylthio)-6-phenyl-
• 2-butylsulfanyl-6-phenyl-1H-pyrimidin-4-one
• 62459-14-7
• AB00112119-01
• 2-butylsulfanyl-4-phenyl-1H-pyrimidin-6-one
• SR-01000477762
• 2-(butylthio)-6-phenyl-4(3H)-pyrimidinone
• 2-(Butylthio)-6-phenylpyrimidin-4(1H)-one
• SR-01000477762-1
• AKOS003594753
• DTXSID80387720
• AC1MELPY

• Inchi： 1S/C14H16N2OS/c1-2-3-9-18-14-15-12(10-13(17)16-14)11-7-5-4-6-8-11/h4-8,10H,2-3,9H2,1H3,(H,15,16,17)
• InChI Key： JBWROMWAZIXUDZ-UHFFFAOYSA-N
• SMILES： S(C1=NC(=CC(N1)=O)C1C=CC=CC=1)CCCC

Computed Properties

• Exact Mass: 260.09848
• Monoisotopic Mass: 260.09833431g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• PSA: 41.46